Cas no 898429-61-3 (2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 898429-61-3
• MF: C₂₃H₂₁ClN₂O₃S
• MW: 440.942443609238
• CID: 5482338
• Update Time: 2025-06-14

2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]benzamide
• 2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C23H21ClN2O3S/c1-16-8-12-19(13-9-16)30(28,29)26-14-4-5-17-10-11-18(15-22(17)26)25-23(27)20-6-2-3-7-21(20)24/h2-3,6-13,15H,4-5,14H2,1H3,(H,25,27)
• InChI Key： SHCSZMCDCREAHZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Comprehensive Overview of 2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 898429-61-3)

2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 898429-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in scientific literature, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both chloro and benzenesulfonyl moieties in its structure makes it a subject of interest for drug discovery and development.

In recent years, the demand for sulfonamide-based compounds like 2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide has surged, particularly in the context of targeted therapy and enzyme inhibition. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, aligning with the growing trend of precision medicine. The compound's CAS No. 898429-61-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Its molecular stability and solubility profile have been extensively characterized, making it a viable candidate for further in vitro and in vivo studies. These properties are particularly relevant to researchers focusing on drug delivery systems and bioavailability optimization.

From an industrial perspective, CAS No. 898429-61-3 is often discussed in the context of green chemistry and sustainable synthesis. With the rise of environmentally friendly practices, chemists are exploring catalytic methods to produce this compound with minimal waste. This aligns with the broader scientific community's emphasis on carbon footprint reduction and eco-friendly manufacturing.

The compound's structural complexity also makes it a valuable tool for computational chemistry and molecular modeling. Researchers leveraging AI-driven drug design often use 2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide as a case study to validate predictive algorithms. This intersection of cheminformatics and machine learning is a hot topic in modern pharmaceutical research.

In summary, 2-chloro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 898429-61-3) represents a versatile compound with broad applications in drug discovery, material science, and computational research. Its continued study promises to unlock new possibilities in therapeutic development and scientific innovation.